Physicochemical characteristics of 3-(Cyclopropylamino)-4,4,4-trifluorobutanoic acid
Physicochemical characteristics of 3-(Cyclopropylamino)-4,4,4-trifluorobutanoic acid
An In-Depth Technical Guide to the Physicochemical Characteristics of 3-(Cyclopropylamino)-4,4,4-trifluorobutanoic acid
Abstract
This technical guide provides a comprehensive overview of the core physicochemical characteristics of 3-(Cyclopropylamino)-4,4,4-trifluorobutanoic acid, a molecule of interest in contemporary drug discovery and chemical research. The presence of a trifluoromethyl group, a cyclopropylamine moiety, and a carboxylic acid function imparts a unique combination of properties that are critical to its behavior in biological systems. Understanding these characteristics is paramount for researchers, scientists, and drug development professionals seeking to evaluate its potential as a therapeutic agent or a building block in medicinal chemistry. This document delves into the theoretical and practical aspects of its key physicochemical parameters, providing not only available data but also detailed, field-proven methodologies for their experimental determination. The narrative emphasizes the causal relationships between molecular structure, experimental choices, and the resulting data, offering a robust framework for its scientific evaluation.
Chemical Identity and Molecular Structure
3-(Cyclopropylamino)-4,4,4-trifluorobutanoic acid is a synthetic amino acid derivative. Its structure is characterized by a butanoic acid backbone, substituted at the 3-position with a cyclopropylamino group and at the 4-position with a trifluoromethyl group. The trifluoromethyl group is a well-known bioisostere for a methyl group but with profoundly different electronic properties, often enhancing metabolic stability and binding affinity. The cyclopropyl ring introduces conformational rigidity and a unique spatial arrangement.
-
IUPAC Name: 3-(Cyclopropylamino)-4,4,4-trifluorobutanoic acid
-
CAS Number: 1551240-35-7[1]
-
Molecular Formula: C₇H₁₀F₃NO₂[1]
-
SMILES: O=C(O)CC(NC1CC1)C(F)(F)F[1]
The molecule possesses both an acidic functional group (carboxylic acid) and a basic functional group (secondary amine), making it a zwitterionic compound at physiological pH.
Core Physicochemical Properties
The physicochemical properties of a drug candidate are foundational to its ultimate success, governing its absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile.[2][3] Optimizing these properties is a central goal in medicinal chemistry to ensure bioavailability and minimize off-target effects.[2][4] The table below summarizes the known and computationally predicted properties for 3-(Cyclopropylamino)-4,4,4-trifluorobutanoic acid.
| Property | Value / Predicted Value | Significance in Drug Development |
| Molecular Weight | 197.16 g/mol [1] | Influences diffusion and transport across membranes. This value falls well within the typical range for small molecule drugs.[5] |
| logP (Octanol/Water Partition Coefficient) | 1.144 (Computed)[1] | Measures lipophilicity. A balanced logP is crucial for membrane permeability and aqueous solubility.[2] This moderate value suggests a good balance. |
| Topological Polar Surface Area (TPSA) | 49.33 Ų[1] | Predicts passive molecular transport through membranes. A TPSA < 140 Ų is generally associated with good oral bioavailability. |
| Hydrogen Bond Donors | 2[1] | The amine and carboxylic acid groups can donate hydrogen bonds, influencing solubility and target binding. |
| Hydrogen Bond Acceptors | 2[1] | The oxygen and nitrogen atoms can accept hydrogen bonds, contributing to aqueous solubility and molecular interactions. |
| Rotatable Bonds | 4[1] | Indicates molecular flexibility, which can impact binding affinity and conformational entropy. |
| pKa (Acid Dissociation Constant) | Not Experimentally Determined | Governs the ionization state at a given pH, profoundly affecting solubility, absorption, and distribution.[6] The molecule will have an acidic pKa (carboxylic acid) and a basic pKa (amine). |
| Aqueous Solubility | Not Experimentally Determined | A critical factor for systemic exposure after administration.[2] Solubility is expected to be highly pH-dependent due to the zwitterionic nature.[] |
| Melting Point | Not Experimentally Determined | An indicator of purity and lattice energy. It is a fundamental property for material characterization.[8][9] |
Experimental Determination of Key Physicochemical Properties
The trustworthiness of any drug development program relies on empirically validated data. The following sections provide detailed protocols for determining the critical physicochemical properties of novel compounds like 3-(Cyclopropylamino)-4,4,4-trifluorobutanoic acid.
Determination of pKa by Potentiometric Titration
Causality: The pKa is the pH at which a molecule's ionizable group is 50% ionized. For this compound, we expect two pKa values: one for the deprotonation of the carboxylic acid and one for the protonation of the cyclopropylamine. Potentiometric titration is the gold-standard method, as it directly measures pH changes upon the addition of a titrant, allowing for the precise identification of inflection points corresponding to each pKa.[6][10]
Protocol:
-
Instrument Calibration: Calibrate a high-precision pH meter using standard aqueous buffers at pH 4, 7, and 10 to ensure measurement accuracy.[10]
-
Sample Preparation: Prepare a 1 mM solution of the compound in deionized water or a suitable co-solvent if solubility is low.[6] A constant ionic strength is maintained using 0.15 M potassium chloride solution to minimize activity coefficient variations.[10]
-
Inert Atmosphere: Purge the sample solution with nitrogen gas before and during the titration. This is crucial to displace dissolved carbon dioxide, which can form carbonic acid and interfere with the titration of the sample's functional groups.
-
Titration - Acidic pKa: Place the solution in a jacketed vessel on a magnetic stirrer to maintain constant temperature. Immerse the calibrated pH electrode. Acidify the solution to ~pH 2 with 0.1 M HCl.[6]
-
Titration - Basic pKa: Titrate the acidified solution with standardized 0.1 M NaOH, adding small, precise increments (e.g., 0.01-0.05 mL). Record the pH after each addition, ensuring the reading stabilizes (drift < 0.01 pH units/minute).[6] Continue the titration until ~pH 12.[6]
-
Data Analysis: Plot the pH (y-axis) versus the volume of titrant added (x-axis). The pKa values are determined from the inflection points of the resulting sigmoid curve.[11] The first derivative (dpH/dV) plot can be used to precisely locate these points.
-
Validation: Perform the titration in triplicate to ensure reproducibility and calculate the average pKa and standard deviation.[6][10]
Determination of logP by Shake-Flask Method
Causality: The partition coefficient (logP) quantifies a molecule's lipophilicity by measuring its distribution equilibrium between an immiscible lipid-like solvent (n-octanol) and water.[12] This property is a key determinant of a drug's ability to cross biological membranes. The shake-flask method is the benchmark for its directness and accuracy.[12]
Protocol:
-
Phase Preparation: Prepare a phosphate buffer solution at pH 7.4 (to mimic physiological conditions) and saturate it with n-octanol. Separately, saturate n-octanol with the buffer. This pre-saturation is critical to prevent volume changes of the phases during the experiment.[13]
-
Compound Addition: Dissolve a known amount of the compound in the aqueous buffer. The concentration should be high enough for accurate quantification but below the solubility limit to avoid experimental artifacts.
-
Partitioning: Add an equal volume of the pre-saturated n-octanol to the aqueous solution in a separatory funnel or vial.
-
Equilibration: Shake the mixture vigorously for a set period (e.g., 1-3 hours) at a constant temperature (e.g., 25°C) to allow the compound to reach distribution equilibrium.
-
Phase Separation: Allow the phases to separate completely. Centrifugation can be used to accelerate this process and ensure a clean interface.
-
Quantification: Carefully sample both the aqueous and n-octanol phases. Determine the concentration of the compound in each phase using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).
-
Calculation: Calculate logP using the formula: logP = log₁₀ ([Concentration in Octanol] / [Concentration in Aqueous])
-
Validation: The experiment should be repeated at least three times. For ionizable compounds like this one, this method determines the logD (distribution coefficient) at the specific pH of the buffer.
Determination of Thermodynamic Aqueous Solubility
Causality: Thermodynamic solubility is the maximum concentration of a compound that can dissolve in a solvent at equilibrium under specific conditions (pH, temperature).[14] It is a fundamental property that dictates the upper limit of a drug's concentration in solution, directly impacting its absorption.[15] The shake-flask equilibrium method is the definitive technique.[15]
Protocol:
-
Media Preparation: Prepare relevant aqueous buffers, for example, at pH 1.2, 4.5, and 6.8, to simulate the pH range of the gastrointestinal tract.[15]
-
Sample Addition: Add an excess amount of the solid compound to a vial containing a known volume of the prepared buffer. The presence of undissolved solid at the end of the experiment is essential to confirm that equilibrium has been reached with a saturated solution.
-
Equilibration: Agitate the vials at a constant temperature (typically 37°C for biorelevance) for an extended period (24-72 hours) to ensure true thermodynamic equilibrium is achieved.[15]
-
Sample Processing: After equilibration, allow the undissolved solid to settle. Sample the supernatant carefully. To remove any remaining microscopic particles, the sample should be centrifuged and then filtered through a low-binding filter (e.g., PVDF).[15]
-
Quantification: Analyze the concentration of the dissolved compound in the clear filtrate using a validated HPLC-UV method against a standard curve.
-
Solid-State Analysis: It is good practice to analyze the remaining solid using a technique like X-ray powder diffraction (XRPD) to check for any changes in the crystalline form (polmorphism) during the experiment.
-
Reporting: Report the solubility in units such as mg/mL or µM at the specified pH and temperature.
Determination of Melting Point by Capillary Method
Causality: The melting point is the temperature at which a crystalline solid transitions to a liquid. For a pure substance, this occurs over a sharp, well-defined temperature range.[9] Impurities typically depress and broaden the melting range, making this a quick and effective indicator of purity.[16] The capillary method is the most common and pharmacopeia-accepted technique.[8][17]
Protocol:
-
Sample Preparation: The sample must be completely dry and finely powdered.[9] Crush any coarse crystals in a mortar to ensure uniform heat transfer within the sample.[17]
-
Capillary Loading: Tightly pack the powdered sample into a thin-walled glass capillary tube to a height of 2-3 mm.[8]
-
Instrument Setup: Place the loaded capillary into the heating block of a melting point apparatus, adjacent to a high-accuracy thermometer.[8]
-
Rapid Determination (Optional): First, perform a rapid heating to get an approximate melting point. This saves time in the subsequent, more accurate measurement.[16]
-
Accurate Determination: For the precise measurement, set the apparatus to heat rapidly to about 15-20°C below the approximate melting point. Then, reduce the heating rate to 1-2°C per minute.[18] A slow ramp rate is critical for allowing the system to remain in thermal equilibrium, ensuring an accurate reading.
-
Observation and Recording: Record the temperature range from the point at which the first drop of liquid appears (collapse point) to the point at which the entire sample has liquefied (clear point).[8]
-
Purity Check (Mixed Melting Point): To confirm the identity of a substance, it can be mixed in a 1:1 ratio with an authentic reference standard. If there is no depression in the melting point of the mixture, the two substances are identical.[17]
Visualization of Experimental Workflows
The following diagrams illustrate the logical flow of the experimental protocols described above.
// Nodes A [label="Calibrate pH Meter\n(pH 4, 7, 10)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; B [label="Prepare 1 mM Sample\nin 0.15 M KCl", fillcolor="#4285F4", fontcolor="#FFFFFF"]; C [label="Purge with Nitrogen", fillcolor="#FBBC05", fontcolor="#202124"]; D [label="Acidify to pH 2\nwith 0.1 M HCl", fillcolor="#EA4335", fontcolor="#FFFFFF"]; E [label="Titrate with 0.1 M NaOH\nRecord pH vs. Volume", fillcolor="#34A853", fontcolor="#FFFFFF"]; F [label="Plot Titration Curve\n(pH vs. Volume)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; G [label="Determine Inflection Points\n(pKa values)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; H [label="Repeat in Triplicate", fillcolor="#FBBC05", fontcolor="#202124"];
// Edges A -> B; B -> C; C -> D; D -> E; E -> F; F -> G; G -> H; }
Caption: Workflow for pKa Determination by Potentiometric Titration.// Nodes A [label="Prepare Pre-saturated\nn-Octanol & pH 7.4 Buffer", fillcolor="#4285F4", fontcolor="#FFFFFF"]; B [label="Dissolve Compound\nin Aqueous Phase", fillcolor="#4285F4", fontcolor="#FFFFFF"]; C [label="Mix Phases & Equilibrate\n(Shake at const. Temp)", fillcolor="#FBBC05", fontcolor="#202124"]; D [label="Separate Phases\n(Centrifuge if needed)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; E [label="Quantify Compound in Each Phase\n(HPLC-UV)", fillcolor="#34A853", fontcolor="#FFFFFF"]; F [label="Calculate logP = log([Octanol]/[Aqueous])", fillcolor="#4285F4", fontcolor="#FFFFFF"]; G [label="Repeat for Validation", fillcolor="#FBBC05", fontcolor="#202124"];
// Edges A -> B; B -> C; C -> D; D -> E; E -> F; F -> G; }
Caption: Workflow for logP Determination by Shake-Flask Method.// Nodes A [label="Add Excess Solid\nto pH Buffer (e.g., 1.2, 6.8)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; B [label="Equilibrate at 37°C\n(24-72 hours with agitation)", fillcolor="#FBBC05", fontcolor="#202124"]; C [label="Separate Supernatant\n(Centrifuge & Filter)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; D [label="Quantify Dissolved Compound\n(HPLC-UV)", fillcolor="#34A853", fontcolor="#FFFFFF"]; E [label="Analyze Remaining Solid\n(Optional - XRPD)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; F [label="Report Solubility (mg/mL)\nat specified pH", fillcolor="#4285F4", fontcolor="#FFFFFF"];
// Edges A -> B; B -> C; C -> D; B -> E [style=dashed]; D -> F; }
Caption: Workflow for Thermodynamic Solubility Determination.Conclusion
3-(Cyclopropylamino)-4,4,4-trifluorobutanoic acid presents a promising profile based on its structural features and computed physicochemical properties. Its molecular weight, TPSA, and predicted logP fall within the desirable range for small molecule drug candidates, suggesting the potential for good oral bioavailability. However, its zwitterionic nature means that its solubility and distribution will be highly dependent on pH, a factor that must be carefully characterized experimentally. The provided protocols offer a robust, validated framework for determining the empirical pKa, logD, solubility, and melting point. This essential data will enable a comprehensive understanding of the compound's behavior, guiding future optimization efforts, formulation strategies, and the rational design of in vivo studies.
References
- Vertex AI Search. (2024). Balancing Act: Optimizing Physicochemical Properties for Successful Drug Discovery.
- Creative Bioarray. Protocol for Determining pKa Using Potentiometric Titration.
- ChemScene. 1551240-35-7 | 3-(Cyclopropylamino)-4,4,4-trifluorobutanoic acid.
- Kyrikou, I. et al. (n.d.). The impact of physicochemical and molecular properties in drug design: navigation in the "drug-like" chemical space. PubMed.
- Patsnap Synapse. (2025). What are the physicochemical properties affecting drug distribution?.
- WuXi AppTec DMPK. Physicochemical Property Study.
- RA Journals. (2015). Importance of Physicochemical Properties In Drug Discovery. (Review Article).
- DergiPark. (2024). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry.
- Mettler Toledo. What is Melting Point?.
- thinkSRS.com. Melting Point Determination.
- ResolveMass Laboratories Inc. Melting Point Determination.
- srs.com. DETERMINATION OF MELTING POINTS.
- Agilent. (2014). Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR‑DAD Impurity Analyzer System.
- Raytor. (2026). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures.
- SSERC. Melting point determination.
- PMC. Development of Methods for the Determination of pKa Values.
- WuXi AppTec. (2024). 4 Ways Drug Solubility Testing Helps Discovery & Development.
- BOC Sciences. Solubility Analysis.
- Encyclopedia.pub. (2022). Methods for Determination of Lipophilicity.
Sources
- 1. chemscene.com [chemscene.com]
- 2. Balancing Act: Optimizing Physicochemical Properties for Successful Drug Discovery - PharmaFeatures [pharmafeatures.com]
- 3. Physicochemical Property Study - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
- 4. The impact of physicochemical and molecular properties in drug design: navigation in the "drug-like" chemical space - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. What are the physicochemical properties affecting drug distribution? [synapse.patsnap.com]
- 6. dergipark.org.tr [dergipark.org.tr]
- 8. mt.com [mt.com]
- 9. uomus.edu.iq [uomus.edu.iq]
- 10. creative-bioarray.com [creative-bioarray.com]
- 11. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
- 12. Methods for Determination of Lipophilicity | Encyclopedia MDPI [encyclopedia.pub]
- 13. agilent.com [agilent.com]
- 14. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
- 15. raytor.com [raytor.com]
- 16. SSERC | Melting point determination [sserc.org.uk]
- 17. thinksrs.com [thinksrs.com]
- 18. resolvemass.ca [resolvemass.ca]
